Cas no 2227735-90-0 ((2S)-1-(2-bromo-5-fluorophenyl)propan-2-ol)

• Product Name: (2S)-1-(2-bromo-5-fluorophenyl)propan-2-ol
• CAS No: 2227735-90-0
• MF: C₉H₁₀BrFO
• MW: 233.077505588531
• CID: 6386019
• PubChem ID: 94505329
• Update Time: 2025-09-27

(2S)-1-(2-bromo-5-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2-bromo-5-fluorophenyl)propan-2-ol
• 2227735-90-0
• EN300-1939024

• Inchi： 1S/C9H10BrFO/c1-6(12)4-7-5-8(11)2-3-9(7)10/h2-3,5-6,12H,4H2,1H3/t6-/m0/s1
• InChI Key： IYHLRAUXPBWMSR-LURJTMIESA-N
• SMILES： BrC1C=CC(=CC=1C[C@H](C)O)F

Computed Properties

• Exact Mass: 231.98991g/mol
• Monoisotopic Mass: 231.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (2S)-1-(2-bromo-5-fluorophenyl)propan-2-ol

(2S)-1-(2-bromo-5-fluorophenyl)propan-2-ol (CAS No: 2227735-90-0)

(2S)-1-(2-bromo-5-fluorophenyl)propan-2-ol is a highly specialized organic compound with the CAS registry number 2227735-90-0. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable molecule in various fields of research and application. The compound consists of a propanol backbone with a substituted phenyl group, where the substituents include a bromine atom at the 2-position and a fluorine atom at the 5-position of the phenyl ring. The stereochemistry at the chiral center is specified as (S), which plays a crucial role in determining its physical and chemical properties.

The synthesis of (2S)-1-(2-bromo-5-fluorophenyl)propan-2-ol involves multi-step organic reactions, often requiring precise control over stereochemistry to achieve the desired enantiomeric form. Recent advancements in asymmetric catalysis have significantly improved the yield and enantioselectivity of this synthesis, making it more accessible for large-scale production. The compound's structure lends itself well to applications in drug discovery, particularly in the development of chiral intermediates for bioactive molecules.

One of the most notable applications of (2S)-1-(2-bromo-5-fluorophenyl)propan-2-ol is in medicinal chemistry, where it serves as a key intermediate in the synthesis of various pharmacologically active compounds. Its bromine and fluorine substituents provide opportunities for further functionalization, such as nucleophilic aromatic substitution or coupling reactions, which are essential steps in drug design. Recent studies have highlighted its potential as a building block for developing inhibitors targeting specific protein kinases, which are implicated in various diseases including cancer.

In addition to its role in drug discovery, (2S)-1-(2-bromo-5-fluorophenyl)propan-2-ol has found utility in materials science. Its chiral properties make it an attractive candidate for asymmetric catalysis and the synthesis of chiral materials with tailored optical properties. Researchers have explored its use in creating enantioselective catalysts for organic transformations, which could revolutionize industrial chemical processes by improving efficiency and reducing waste.

The latest research on this compound has focused on its interactions with biological systems. Studies using advanced techniques such as X-ray crystallography and molecular dynamics simulations have provided insights into its binding modes with target proteins. These findings have been instrumental in optimizing its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

In conclusion, (2S)-1-(2-bromo-5-fluorophenyl)propan-2-ol (CAS No: 2227735-90-0) is a versatile compound with significant potential across multiple disciplines. Its unique structure and stereochemistry make it an invaluable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.